molecular formula C14H23NO B8439151 4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine

4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine

Cat. No. B8439151
M. Wt: 221.34 g/mol
InChI Key: UJEBDQBUVMAMLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine is a useful research compound. Its molecular formula is C14H23NO and its molecular weight is 221.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine

Molecular Formula

C14H23NO

Molecular Weight

221.34 g/mol

IUPAC Name

4-(4-methoxyphenyl)-N-propan-2-ylbutan-1-amine

InChI

InChI=1S/C14H23NO/c1-12(2)15-11-5-4-6-13-7-9-14(16-3)10-8-13/h7-10,12,15H,4-6,11H2,1-3H3

InChI Key

UJEBDQBUVMAMLE-UHFFFAOYSA-N

Canonical SMILES

CC(C)NCCCCC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of (50 ml) isopropylamine and 4-(4-methoxyphenyl)butyl bromide (13.7 g) in a glass lined vessel was heated under nitrogen (initial pressure, 500 psi) for 12 hours at 100° C. The solvent was removed in vacuo and water (200 ml) was added to the residue. The solution was acidified with concentrated hydrochloric acid and the solution was extracted with ether. The extract was dried over potassium carbonate and the solvent was removed in vacuo. The residue, 4-(4-methoxyphenyl)-N-(1-methylethyl)butylamine, weighed 9.3 g (75%). The identity and purity (94.8%) of the product was determined by mass spectrum and gas chromatography.
Quantity
13.7 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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